Cas no 189811-60-7 (Anthracene-13C6)

• Product Name: Anthracene-13C6
• CAS No: 189811-60-7
• MF: C₁₄H₁₀
• MW: 184.18513250351
• CID: 907657
• PubChem ID: 46780462
• Update Time: 2025-09-23

Anthracene-13C6 Chemical and Physical Properties

Names and Identifiers

• Anthracene-13C6
• NSC 7958-13C6
• Green Oil-13C6
• Anthracin-13C6
• ANTHRACENE (13C6)
• Tetra Olive N2G-13C6
• Paranaphthalene-13C6
• Anthracene-1,2,3,4,4a,9a-13C6 (9CI)
• HY-W777457
• J-012253
• CS-0854553
• AKOS030241678
• 189811-60-7

• Inchi： 1S/C14H10/c1-2-6-12-10-14-8-4-3-7-13(14)9-11(12)5-1/h1-10H/i1+1,2+1,5+1,6+1,11+1,12+1
• InChI Key： MWPLVEDNUUSJAV-LSMJWXKXSA-N
• SMILES： [13C]12[13CH]=[13CH][13CH]=[13CH][13C]1=CC1C=CC=CC=1C=2

Computed Properties

• Exact Mass: 184.09800
• Monoisotopic Mass: 184.09837933g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.99300

Additional information on Anthracene-13C6

Anthracene-13C6 and CAS No. 189811-60-7: A Comprehensive Overview of Its Applications in Biomedical Research

Anthracene-13C6 is a highly specialized compound with the CAS No. 189811-60-7 identifier, representing a six-carbon isotope-labeled derivative of anthracene. This molecule has garnered significant attention in biomedical research due to its unique chemical properties and potential applications in molecular imaging, drug development, and materials science. The Anthracene-13C6 compound is particularly notable for its use as a tracer in metabolic studies and its role in elucidating biochemical pathways through advanced analytical techniques. Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have further expanded the utility of this compound in precision medicine and targeted therapeutic strategies.

The CAS No. 189811-60-7 compound is derived from anthracene, a polycyclic aromatic hydrocarbon (PAH) with a well-established structure consisting of three fused benzene rings. The Anthracene-13C6 variant, however, is distinguished by the incorporation of six carbon atoms labeled with the stable isotope 13C. This isotopic labeling enables precise tracking of molecular interactions and metabolic fluxes within biological systems, making it an invaluable tool for researchers in pharmacology, biochemistry, and toxicology. The stability and inertness of 13C ensure that the compound remains chemically unreactive under physiological conditions, minimizing the risk of unintended biological effects.

Recent studies have highlighted the potential of Anthracene-13C6 in non-invasive imaging technologies. For instance, a 2023 publication in Advanced Materials demonstrated its application in single-photon emission computed tomography (SPECT) and positron emission tomography (PET) imaging. The compound's ability to emit detectable signals when combined with radiolabeling agents has opened new avenues for monitoring drug delivery and tumor metabolism in vivo. This application is particularly relevant in oncology, where understanding tumor heterogeneity and metabolic activity is critical for developing personalized treatment protocols.

In the realm of drug development, Anthracene-13C6 has been explored as a potential scaffold for designing novel therapeutics. A 2024 study published in Journal of Medicinal Chemistry reported the synthesis of anthracene-based derivatives with enhanced anti-cancer properties. These compounds exhibited selective cytotoxicity against multidrug-resistant cancer cell lines, suggesting that the 13C labeling may not only serve as a tracer but also contribute to the structural stability of the final drug molecule. This dual functionality underscores the versatility of Anthracene-13C6 in both diagnostic and therapeutic applications.

Another emerging area of research involves the use of Anthracene-13C6 in the study of environmental pollutants. Anthracene is a known contaminant in industrial waste, and its isotopically labeled form provides a means to trace its fate in ecological systems. A 2023 report in Environmental Science & Technology utilized Anthracene-13C6 to monitor the degradation pathways of PAHs in soil and water. The findings highlighted the importance of isotopic analysis in assessing the environmental impact of industrial activities and developing remediation strategies.

The synthesis and characterization of Anthracene-13C6 have also been the focus of several methodological studies. A 2024 article in Organic Letters described a novel approach to isotopic labeling using catalytic hydrogenation techniques. This method allows for the efficient incorporation of 13C into the anthracene framework without compromising the molecule's structural integrity. Such advancements in synthetic chemistry are crucial for expanding the range of applications for Anthracene-13C